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Introduction

Rhenium, a rare and refractory metal, possesses a rich chemistry, particularly in its formation of
a variety of oxides with diverse properties and applications. This technical guide provides an in-
depth exploration of the discovery and history of Rhenium and its oxides, tailored for
professionals in research, science, and drug development. The following sections detail the
historical context of Rhenium's discovery, the synthesis and characterization of its various
oxides, quantitative data on their properties, and detailed experimental protocols for their
preparation.

The Discovery of Rhenium: A Historical Perspective

The story of Rhenium's discovery is a fascinating account of scientific prediction and persistent
investigation. Its existence was first anticipated by Dmitri Mendeleev in 1871, who, based on
his periodic table, predicted an element he termed "dvi-manganese" to be located below
manganese.[1] However, it would be over half a century before this prediction was realized.

In 1908, Japanese chemist Masataka Ogawa believed he had discovered element 43 (now
known as technetium) and named it "nipponium."[2] Later analysis of his work suggests he had
likely isolated Rhenium, element 75, but misidentified it.[2]
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The definitive discovery of Rhenium occurred in 1925 by the German chemists Walter
Noddack, Ida Tacke (later Noddack), and Otto Berg.[1][3] Through systematic analysis of
platinum ores and minerals like columbite, gadolinite, and molybdenite, they detected the
elusive element using X-ray spectroscopy.[1][4] They hamed the element Rhenium in honor of
the Rhine River (Latin: Rhenus), a prominent river in Germany.[3][5] The team successfully
isolated one gram of Rhenium in 1928 by processing an arduous 660 kilograms of molybdenite
ore.[1][6] This breakthrough laid the foundation for the exploration of Rhenium's unique
properties and the synthesis of its various compounds, including its oxides.

The Rhenium Oxides: A Family of Diverse
Compounds

Rhenium forms a series of well-characterized oxides, with the most common and stable being
Rhenium(VIl) oxide (Re207), Rhenium(VI) oxide (ReO3), and Rhenium(IV) oxide (Re02).[1]
Less common oxides such as Dirhenium pentoxide (Re205) and Dirhenium trioxide (Re203)
have also been reported.[1][7] The interconversion between these oxides through oxidation and
reduction is a key aspect of Rhenium chemistry.

Rhenium(VIl) Oxide (Re207)

Rhenium(VII) oxide, also known as dirhenium heptoxide, is a volatile, yellow crystalline solid.
[6] It is the most stable oxide of Rhenium and serves as the primary starting material for the
synthesis of most other Rhenium compounds.[1][6]

Historical Note: The formation of volatile Rhenium oxides during the roasting of molybdenite
ores was a key observation in the early extraction and purification of Rhenium.[2] Walter
Hieber, in the 1940s, utilized Re207 as a starting material for the synthesis of dirhenium
decacarbonyl, a significant advancement in organometallic chemistry.[8]

Rhenium(VI) Oxide (ReO3)

Rhenium(VI) oxide, or Rhenium trioxide, is a striking red solid with a metallic luster.[5] It is
unique among the Group 7 trioxides for its stability.[5] ReO3 exhibits unusually high electrical
conductivity, comparable to some metals, which is attributed to its crystal structure.[9]
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Historical Note: The cubic perovskite-like structure of ReO3 was one of the first Rhenium oxide
structures to be extensively studied, serving as a model for other similar compounds.

Rhenium(lV) Oxide (ReO2)

Rhenium(IV) oxide, or Rhenium dioxide, is a gray-to-black crystalline solid.[7] It is known to
exist in several polymorphic forms, including orthorhombic, monoclinic, and tetragonal
structures.[7]

Less Common Rhenium Oxides: Re205 and Re203

Dirhenium pentoxide (Re205) and Dirhenium trioxide (Re203) are less stable and not as well-
characterized as the other oxides. Re205 has been synthesized by the electrolytic reduction of
perrhenate in sulfuric acid, though it is prone to decomposition.[7] Re203 is known to react
with water to form Rhenium(IV) oxide hydrate.[7]

Quantitative Data of Rhenium Oxides

The following tables summarize key quantitative data for the primary Rhenium oxides.

Table 1: Physical Properties of Rhenium Oxides

Molar
Rhenium Appearan Density Melting Boiling
. Formula Mass ( ] ]
Oxide ce (glcm?) Point (°C) Point (°C)
g/mol)
) Yellow
Rhenium(V ] )
) Re207 484.40 crystalline 6.103 360 Sublimes
II) Oxide
powder
_ 400
Rhenium(V Deep red
] ReO3 234.21 6.92 (decompos 750
I) Oxide crystals
es)
) Gray 1000
Rhenium(l
] ReO2 218.21 orthorhomb 11.4 (decompos  N/A
V) Oxide )
ic crystals es)

Data compiled from various sources.[5][6]
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Table 2: Crystallographic Data of Rhenium Oxides

. ] Lattice Parameters
Rhenium Oxide Crystal System Space Group

(A)
_ . _ a=125b=152,c=
Rhenium(VIIl) Oxide Orthorhombic pP212121 £ 4
Rhenium(VI) Oxide Cubic Pm-3m a=23.748
Rhenium(lV) Oxide ) a=4.809,b=5.643,c
Orthorhombic Pbcn
(orthorhombic) =4.601
Rhenium(lV) Oxide . a=4.881, b=5.603,c
o Monoclinic pP21/c
(monoclinic) =5.662, 3 =120.9°
Data compiled from various sources.[5][9]
Table 3: Thermodynamic Properties of Rhenium Oxides (at 298.15 K)
Rhenium Oxide AfH° (kJ/mol) AfG° (kJImol) S° (J/IK-mol)
ReO2(s) -429.7 -377.0 47.82
ReO3(s) -588.7 -509.6 69.25
Re207(s) -1238.5 -1039.7 184.1

Data compiled from U.S. Bureau of Mines reports and other thermodynamic data sources.[1][2]

[4]

Experimental Protocols

The following are detailed methodologies for the synthesis of the key Rhenium oxides.

Synthesis of Rhenium(VII) Oxide (Re207)

Principle: Direct oxidation of metallic Rhenium in the presence of oxygen at elevated
temperatures.[6]
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Materials:

Rhenium metal powder (99.9% purity)

Oxygen gas (high purity)

Quartz tube furnace

Cold finger condenser

Procedure:

e Place a known quantity of Rhenium metal powder in a quartz boat.

» Position the quartz boat in the center of a quartz tube furnace.

« Insert a cold finger condenser at the outlet of the furnace tube.

e Purge the system with a slow stream of high-purity oxygen gas.

o Heat the furnace to 500-700 °C while maintaining a continuous flow of oxygen.

e The volatile Rhenium(VII) oxide will form and sublime, collecting on the cold finger
condenser as a yellow crystalline solid.

 After the reaction is complete, cool the furnace to room temperature under the oxygen flow.

o Carefully remove the cold finger and scrape off the collected Re207 in a dry environment, as
it is hygroscopic.

Synthesis of Rhenium(VI) Oxide (ReO3)

Principle: Reduction of Rhenium(VIl) oxide with a suitable reducing agent, such as carbon
monoxide or dioxane.[5]

Materials:

e Rhenium(VII) oxide (Re207)

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b075600?utm_src=pdf-body
https://www.benchchem.com/product/b075600?utm_src=pdf-body
https://en.wikipedia.org/wiki/Rhenium_trioxide
https://www.benchchem.com/product/b075600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Carbon monoxide (CO) gas (high purity) or Dioxane

e Tube furnace

e Schlenk line apparatus

Procedure (using Carbon Monoxide):

Place a sample of Re207 in a quartz boat inside a tube furnace.

o Evacuate the furnace tube and backfill with inert gas (e.g., Argon) using a Schlenk line.

 Introduce a controlled flow of carbon monoxide gas.

e Heat the furnace to 200 °C.

e The reaction is complete when the yellow Re207 has been converted to a red solid. The
reaction is: Re207 + CO - 2 ReO3 + CO2.[5]

e Cool the furnace to room temperature under an inert atmosphere.

e The resulting red solid is Rhenium(VI) oxide.

Procedure (using Dioxane):

In a fume hood, dissolve Re207 in dioxane.

Gently heat the solution. The reduction of Re207 will occur, precipitating red ReO3.

Filter the red precipitate and wash with a small amount of dioxane, followed by a non-polar
solvent like hexane.

Dry the product under vacuum.

Synthesis of Rhenium(lV) Oxide (ReO2)

Principle: Comproportionation reaction between Rhenium(VIl) oxide and Rhenium metal.[7]

Materials:
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Rhenium(VIl) oxide (Re207)

Rhenium metal powder

Quartz tube (sealed under vacuum)

High-temperature furnace
Procedure:

e In a glovebox or under an inert atmosphere, thoroughly mix stoichiometric amounts of
Re207 and Rhenium metal powder according to the reaction: 2 Re207 + 3 Re —» 7 ReO2.[7]

e Place the mixture in a quartz tube.
o Evacuate the tube to a high vacuum and seal it.

o Heat the sealed tube in a furnace at 600-650 °C for several hours to ensure complete
reaction.

e Cool the furnace slowly to room temperature.
e The resulting gray-black crystalline solid is Rhenium(lV) oxide.

Visualizations of Rhenium Oxide Chemistry

The following diagrams, generated using the DOT language, illustrate key relationships and
workflows in the study of Rhenium oxides.

Interconversion of Rhenium Oxides

This diagram illustrates the reaction pathways for the formation of different Rhenium oxides
through oxidation and reduction processes.
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Caption: Interconversion pathways of Rhenium oxides.

Experimental Workflow for Rhenium Oxide
Characterization

This diagram outlines a typical experimental workflow for the characterization of a newly

synthesized Rhenium oxide powder.
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Caption: Workflow for Rhenium oxide characterization.

Conclusion

The discovery of Rhenium and the subsequent exploration of its oxides have unveiled a
fascinating area of inorganic chemistry. From the initial predictions of Mendeleev to the
meticulous work of Noddack, Tacke, and Berg, the history of Rhenium is a testament to the
progression of scientific inquiry. The diverse range of Rhenium oxides, each with unique
structural, electronic, and chemical properties, continues to be an active area of research. This
guide provides a foundational understanding for scientists and researchers, enabling further
innovation in fields ranging from catalysis to materials science and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://inis.iaea.org/search?q=custom_fields.iaea%5C%3Arn%3Asearch.aspx
https://stacks.cdc.gov/view/cdc/236732
https://scispace.com/papers/effects-of-different-sintering-additives-re2o3-re-y-nd-gd-sm-4z3reqg61p9l
https://www.researchgate.net/figure/Free-energy-of-formation-for-three-rhenium-oxides-and-water-vapor_fig2_4050847
https://en.wikipedia.org/wiki/Rhenium_trioxide
https://en.wikipedia.org/wiki/Rhenium(VII)_oxide
https://mediatum.ub.tum.de/doc/1580043/1580043.pdf
https://en.wikipedia.org/wiki/Dirhenium_decacarbonyl
https://arxiv.org/pdf/2206.14665
https://www.benchchem.com/product/b075600#discovery-and-history-of-rhenium-oxides
https://www.benchchem.com/product/b075600#discovery-and-history-of-rhenium-oxides
https://www.benchchem.com/product/b075600#discovery-and-history-of-rhenium-oxides
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075600?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

